Cas no 1804744-79-3 (2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804744-79-3
• MF: C₆H₂F₃IN₂O₄
• MW: 349.990764141083
• CID: 4829522
• Update Time: 2025-05-27

2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H2F3IN2O4/c7-6(8,9)16-2-1-3(12(14)15)11-5(13)4(2)10/h1H,(H,11,13)
• InChI Key： RHEXNWHFBHCMIW-UHFFFAOYSA-N
• SMILES： IC1C(NC(=CC=1OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 1.8
• Topological Polar Surface Area: 84.2

Additional information on 2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804744-79-3)

The compound 2-Hydroxy-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804744-79-3) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This heterocyclic compound combines several functional groups - a hydroxyl group, an iodine atom, a nitro group, and a trifluoromethoxy group - which make it particularly interesting for drug discovery and development.

Recent studies have focused on the synthetic pathways for this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry described an optimized synthesis route that improves yield and purity while reducing reaction steps. The researchers emphasized the importance of controlling reaction conditions, particularly temperature and solvent selection, to prevent decomposition of the sensitive trifluoromethoxy group.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters indicate that this compound shows moderate inhibitory activity against several kinase targets implicated in inflammatory diseases. The presence of both the iodine and nitro groups appears to contribute to its binding affinity, while the trifluoromethoxy group enhances membrane permeability, as demonstrated in Caco-2 cell permeability assays.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2-hydroxy position can significantly alter the compound's biological profile. Researchers at several pharmaceutical companies have filed patents covering various derivatives of this core structure, suggesting its potential as a scaffold for drug development in multiple therapeutic areas.

Recent computational studies have provided insights into the compound's binding modes with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling suggest that the iodine atom participates in halogen bonding interactions with protein residues, while the nitro group contributes to π-stacking interactions. These findings are guiding the design of more potent analogs.

The stability and formulation challenges of this compound are also being addressed. A 2024 study in Molecular Pharmaceutics investigated its degradation pathways under various pH conditions and proposed stabilization strategies using cyclodextrin complexation. This work is particularly important for potential oral formulation development.

Looking forward, researchers anticipate that further optimization of this chemical scaffold could lead to novel therapeutic agents, particularly in areas where multi-target inhibition is desired. The compound's unique combination of functional groups offers multiple points for structural modification, making it a versatile starting point for medicinal chemistry programs.